Cas no 193086-18-9 ((S)-2-carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-2-carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 193086-18-9
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 2159204
• Update Time: 2026-04-28

(S)-2-carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： InChI=1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-4-5-9(13)7-17-8-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)/t9-/m0/s1
• InChI Key： LXXMRJSJFZZOHU-VIFPVBQESA-N
• SMILES： CC(C)(C)OC(=O)N1CCC[C@H]1COCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (S)-2-carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester

Research Brief on (S)-2-carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 193086-18-9)

The compound (S)-2-carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 193086-18-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of protease inhibitors and peptidomimetics. This research brief aims to summarize the latest advancements related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent literature reveals that (S)-2-carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester serves as a key intermediate in the synthesis of pyrrolidine-based scaffolds, which are widely employed in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the enantioselective synthesis of HIV-1 protease inhibitors, showcasing its ability to enhance binding affinity and selectivity. The tert-butyl ester group in this compound provides steric protection, facilitating controlled deprotection during multi-step synthetic routes, while the carboxymethoxymethyl moiety offers a handle for further functionalization.

In addition to its synthetic applications, this compound has been investigated for its potential in targeted drug delivery systems. A 2022 study in Bioconjugate Chemistry reported its incorporation into prodrug designs, where the tert-butyl ester group was selectively cleaved by intracellular esterases, releasing active drug molecules in a controlled manner. This approach has shown promise in improving the pharmacokinetic profiles of poorly soluble drugs, particularly in oncology and antiviral therapies.

From a structural perspective, the (S)-configuration of this pyrrolidine derivative has been crucial for achieving desired biological activities. Computational docking studies published in Bioorganic & Medicinal Chemistry Letters (2023) have elucidated how the stereochemistry of this compound influences its interactions with enzymatic targets, particularly in the binding pockets of serine proteases. These insights have guided the rational design of next-generation inhibitors with improved potency and reduced off-target effects.

The commercial availability of (S)-2-carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester from specialized chemical suppliers has facilitated its widespread adoption in research laboratories. Current market analysis indicates growing demand for this building block, particularly in the development of peptide-based therapeutics and small molecule drugs targeting neurological disorders. Recent patent filings (2023-2024) suggest its incorporation in novel drug candidates for Alzheimer's disease and Parkinson's disease, where its ability to cross the blood-brain barrier is being exploited.

Future research directions for this compound include exploration of its use in click chemistry applications and as a linker in antibody-drug conjugates (ADCs). Preliminary results from ongoing studies suggest that the carboxymethoxymethyl group can be modified to create stable bioconjugates with improved in vivo stability. As the pharmaceutical industry continues to prioritize chiral building blocks with versatile functionality, (S)-2-carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester is poised to remain an important tool in drug discovery pipelines.